Cas no 502584-74-9 (5,8-Phthalazinediamine)

• Product Name: 5,8-Phthalazinediamine
• CAS No: 502584-74-9
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 1015709
• PubChem ID: 44438540
• Update Time: 2025-04-20

5,8-Phthalazinediamine Chemical and Physical Properties

Names and Identifiers

• 5,8-Phthalazinediamine
• Phthalazine-5,8-diamine
• 502584-74-9
• DB-196241
• CHEMBL393478

• MDL： MFCD16657456
• Inchi： 1S/C8H8N4/c9-7-1-2-8(10)6-4-12-11-3-5(6)7/h1-4H,9-10H2
• InChI Key： KPIVUFBRSUKPFI-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C2=CN=NC=C21)N

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.8Ų